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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Lactosazone test is a crucial biochemical assay for the identification of reducing sugars,

such as lactose. This test is a specific application of the Osazone test, which relies on the

formation of characteristic crystalline derivatives, known as osazones, when reducing sugars

react with phenylhydrazine in a heated, acidic environment. The distinct shape and melting

point of these crystals, along with the time required for their formation, allow for the

differentiation of various reducing sugars.

These application notes provide detailed protocols for the preparation of the necessary

reagents for conducting the Lactosazone test, ensuring accuracy and reproducibility in your

research and development endeavors. Adherence to these protocols, including all safety

precautions, is critical for obtaining reliable results and maintaining a safe laboratory

environment.
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For clarity and ease of comparison, the quantitative data for the preparation of the key reagents

is summarized in the table below.

Reagent
Component

Chemical
Formula

Molecular
Weight ( g/mol
)

Amount per
100 mL of
Final Reagent

Final
Concentration
(Approx.)

Osazone Mixture

(Solid)

Phenylhydrazine

Hydrochloride
C₆H₈N₂·HCl 144.61

Varies (see

protocol)
Not Applicable

Sodium Acetate

(Anhydrous)
C₂H₃NaO₂ 82.03

Varies (see

protocol)
Not Applicable

Acetate Buffer

(pH 4.3)
0.1 M

Acetic Acid

(Glacial)
C₂H₄O₂ 60.05 ~0.43 mL See Protocol

Sodium Acetate

(Anhydrous)
C₂H₃NaO₂ 82.03 ~0.26 g See Protocol

Carbohydrate

Solution

(Example)

Lactose

Monohydrate
C₁₂H₂₂O₁₁·H₂O 360.31 1.0 g 1% (w/v)

Experimental Protocols
Preparation of Osazone Mixture (Solid Reagent)
The osazone mixture is a solid reagent that is added directly to the carbohydrate solution

during the test.

Materials:
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Phenylhydrazine Hydrochloride (C₆H₈N₂·HCl)

Sodium Acetate, Anhydrous (C₂H₃NaO₂)

Weighing paper or boat

Spatula

Mortar and pestle (optional, for fine mixing)

Airtight container for storage

Protocol:

Accurately weigh out one part of phenylhydrazine hydrochloride and two parts of anhydrous

sodium acetate. For example, to prepare 30 g of the mixture, weigh 10 g of phenylhydrazine

hydrochloride and 20 g of sodium acetate.[1]

Transfer the weighed solids to a clean, dry piece of weighing paper or a mortar.

Thoroughly mix the two components using a spatula or by gently grinding with a pestle until

a homogenous powder is obtained.

Store the osazone mixture in a well-labeled, airtight container, protected from light and

moisture.

Preparation of Acetate Buffer (0.1 M, pH 4.3)
This buffer is crucial for maintaining the optimal pH for the osazone formation reaction.[1]

Materials:

Acetic Acid, Glacial (CH₃COOH)

Sodium Acetate, Anhydrous (NaC₂H₃O₂)

Distilled or deionized water

Volumetric flasks (100 mL)
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Graduated cylinders or pipettes

pH meter

Stir plate and stir bar

Protocol:

This protocol utilizes the Henderson-Hasselbalch equation (pH = pKa + log([A⁻]/[HA])) to

prepare the buffer. The pKa of acetic acid is approximately 4.76.

Calculate the required amounts of acetic acid and sodium acetate:

To achieve a pH of 4.3, the ratio of [Acetate]/[Acetic Acid] needs to be calculated: 4.3 =

4.76 + log([Acetate]/[Acetic Acid]) log([Acetate]/[Acetic Acid]) = -0.46 [Acetate]/[Acetic

Acid] = 10⁻⁰.⁴⁶ ≈ 0.347

For a 0.1 M buffer, let x be the molarity of acetic acid and y be the molarity of sodium

acetate, where x + y = 0.1.

From the ratio, y/x = 0.347, so y = 0.347x.

Substituting into the first equation: x + 0.347x = 0.1, which gives 1.347x = 0.1, so x ≈ 0.074

M (Acetic Acid).

Then, y ≈ 0.026 M (Sodium Acetate).

Prepare the buffer solution (for 100 mL):

Sodium Acetate: Weigh out approximately 0.026 moles/L * 0.1 L * 82.03 g/mol ≈ 0.21 g of

anhydrous sodium acetate.

Acetic Acid: The molarity of glacial acetic acid is ~17.4 M. The volume needed is (0.074

mol/L * 0.1 L) / 17.4 mol/L ≈ 0.000425 L or 0.43 mL.

Mixing and pH Adjustment:
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Dissolve the weighed sodium acetate in approximately 80 mL of distilled water in a 100 mL

volumetric flask.

Carefully add the calculated volume of glacial acetic acid to the sodium acetate solution.

Place the flask on a stir plate and stir until all solids are dissolved.

Calibrate a pH meter and measure the pH of the solution.

Adjust the pH to exactly 4.3 by adding small increments of 0.1 M HCl or 0.1 M NaOH as

needed.

Once the desired pH is reached, bring the final volume to 100 mL with distilled water.

Store the buffer in a clearly labeled, sealed container at room temperature.

Preparation of Carbohydrate Solutions (e.g., 1%
Lactose)
Materials:

Lactose monohydrate (or other carbohydrate to be tested)

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Weighing balance

Spatula

Protocol:

To prepare a 1% (w/v) lactose solution, weigh 1.0 g of lactose monohydrate.

Transfer the lactose to a 100 mL volumetric flask.
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Add approximately 80 mL of distilled water and swirl to dissolve the solid. Gentle warming

may be required to aid dissolution.

Once the lactose is completely dissolved, allow the solution to cool to room temperature.

Add distilled water to the flask until the bottom of the meniscus reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure a homogenous solution.

Safety Precautions
Phenylhydrazine hydrochloride is a toxic and potentially carcinogenic substance.[2] Strict

safety protocols must be followed during its handling and use.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves (nitrile or latex, double-gloving is recommended) when handling

phenylhydrazine hydrochloride.[3]

Ventilation: All handling of solid phenylhydrazine hydrochloride and preparation of the

osazone mixture should be conducted in a certified chemical fume hood to avoid inhalation

of the powder.[2]

Exposure Response:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Waste Disposal: Dispose of all waste containing phenylhydrazine hydrochloride according to

your institution's hazardous waste disposal procedures.
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Workflow and Diagrams
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Caption: Workflow for the preparation of solid and liquid reagents for the Lactosazone test.

Experimental Workflow for Lactosazone Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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